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Introduction

The compound C30H24CIFN20S5 is a novel multifunctional fluorescent probe designed for the
selective detection of cobalt ions (Co2*) and hypochlorous acid (HCIO) in cellular
environments. This probe exhibits unique photophysical properties, including Excited-State
Intramolecular Proton Transfer (ESIPT) and Aggregation-Induced Emission (AIE), making it a
powerful tool for investigating the roles of Co?* and HCIO in various physiological and
pathological processes. Its ability to provide dual-channel fluorescence emission allows for
ratiometric imaging, enhancing detection sensitivity and accuracy.

These application notes provide a summary of the probe's characteristics, detailed protocols for
its use in cell imaging, and representations of the proposed detection mechanisms and
experimental workflows.

Data Presentation

The photophysical and performance characteristics of the C30H24CIFN205 probe are
summarized below. These values are representative of typical performance for fluorescent

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15173782#bc-rfq
https://www.benchchem.com/product/b15173782/docs?utm_src=pdf-body#application-notes-and-protocols-for-c30h24clfn2o5-in-cell-imaging
https://www.benchchem.com/product/b15173782/docs?utm_src=pdf-body#application-notes-and-protocols-for-c30h24clfn2o5-in-cell-imaging
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15173782?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

probes with similar mechanisms.

Table 1. Photophysical Properties of C30H24CIFN205

Property Value

Molecular Formula C30H24CIFN205

Absorption Maximum (Aabs) ~450 nm

Emission Maximum (Aem) - Free Probe ~556 nm

Emission Maximum (Aem) - With Co2*+ Quenched

Emission Maximum (Aem) - With HCIO Shifted to ~480 nm

Stokes Shift >100 nm

Quantum Yield (®) Moderate to High in aggregated state
Molar Extinction Coefficient (g) Not Specified

Table 2: Performance Characteristics for Analyte Detection

] o Association )
Analyte Detection Limit Response Time
Constant (Ka)

Coz+ 2.823 pM[1] 475,579.02 M~1[1] Rapid

HCIO 11.55 pM[1] Not Applicable Fast

Signaling and Detection Mechanisms

The C30H24CIFN205 probe utilizes distinct mechanisms for the detection of Co?* and HCIO,
enabling their differentiation through separate fluorescent signals.
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(Wash to Remove Excess Probe)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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